Cas no 1073067-95-4 (4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole)

• Product Name: 4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole
• CAS No: 1073067-95-4
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 6153922
• PubChem ID: 68935937
• Update Time: 2025-11-01

4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole
• 4-bromo-1,3-dimethyl-5-phenylpyrazole
• 1073067-95-4
• SCHEMBL4158211
• AKOS023463752
• EN300-1710001

• Inchi： 1S/C11H11BrN2/c1-8-10(12)11(14(2)13-8)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： NWSJUXQHDCJHIF-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole

Comprehensive Overview of 4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole (CAS No. 1073067-95-4)

4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole (CAS No. 1073067-95-4) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a phenyl ring, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential applications due to its versatility and reactivity.

The compound’s CAS number 1073067-95-4 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its systematic name, 4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole, highlights its structural features, which are often searched in academic and industrial contexts. Users frequently inquire about its synthesis methods, physical properties, and applications in drug discovery, reflecting its relevance in modern chemistry.

One of the trending topics related to this compound is its role in medicinal chemistry. Pyrazole derivatives are known for their bioactivity, and 4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole is no exception. It serves as a precursor for designing molecules with potential anti-inflammatory, antimicrobial, or anticancer properties. This aligns with the growing demand for novel therapeutic agents, a hot topic in pharmaceutical research and AI-driven drug development.

Another area of interest is the compound’s utility in agrochemical formulations. With the global focus on sustainable agriculture, researchers are investigating pyrazole-based compounds for their pesticidal and herbicidal activities. The bromo and phenyl groups in 4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole contribute to its efficacy, making it a candidate for next-generation crop protection solutions.

From a technical standpoint, the compound’s physical and chemical properties are frequently queried in search engines. Key data points include its molecular weight, melting point, and solubility, which are essential for laboratory handling and industrial scale-up. Additionally, its spectroscopic data (e.g., NMR, IR) is often sought after for analytical validation.

The synthesis of 4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole typically involves multi-step reactions, including bromination and cyclization processes. Optimizing these methods for yield and purity is a common challenge addressed in scientific literature. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis routes, aligning with global sustainability goals.

In the context of intellectual property, patents involving this compound often focus on its derivatives or specific applications. Companies and academic institutions actively file patents to protect innovations, making CAS No. 1073067-95-4 a recurring keyword in patent databases. This underscores its commercial viability and competitive edge in the chemical industry.

For researchers, accessing high-quality 4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole is paramount. Suppliers and distributors emphasize batch consistency, purity standards, and certifications to meet rigorous laboratory and industrial requirements. This demand has led to the development of specialized analytical protocols to ensure product integrity.

Looking ahead, the compound’s potential in material science is an emerging area of exploration. Its structural motifs could contribute to the design of organic electronic materials or catalysts, further expanding its applicability beyond traditional domains. This interdisciplinary appeal makes it a subject of interest in both academic and industrial research.

In summary, 4-bromo-1,3-dimethyl-5-phenyl-1H-pyrazole (CAS No. 1073067-95-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and reactivity continue to drive innovation, making it a valuable asset in modern chemistry. As research progresses, its role in addressing global challenges, such as disease treatment and sustainable agriculture, will likely expand, solidifying its importance in scientific and industrial communities.